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Compound of Interest

Compound Name: Almonertinib mesylate

Cat. No.: B10829896

Ensuring the safe and compliant disposal of chemical compounds is a critical component of
laboratory safety and environmental responsibility. This guide provides essential information
and step-by-step procedures for the proper disposal of almonertinib mesylate, a third-
generation EGFR tyrosine kinase inhibitor used in non-small cell lung cancer research.
Adherence to these guidelines is crucial for protecting personnel and the environment from
potential hazards.

Regulatory Framework for Pharmaceutical Waste

The disposal of pharmaceutical waste, including research compounds like almonertinib
mesylate, is governed by multiple agencies. In the United States, the primary regulatory body
is the Environmental Protection Agency (EPA), which enforces the Resource Conservation and
Recovery Act (RCRA).[1][2][3] The RCRA provides federal guidelines for the safe management
and disposal of hazardous waste.[2] Additionally, state and local regulations may impose more
stringent requirements.

According to its Safety Data Sheet (SDS), almonertinib mesylate is not classified as a
hazardous substance or mixture.[4] However, this does not permit its disposal as common
trash. All pharmaceutical products and laboratory chemicals should be managed in accordance
with prevailing country, federal, state, and local regulations.[4] A key EPA rule, Subpart P,
prohibits healthcare facilities from flushing hazardous waste pharmaceuticals down drains.[1]
While almonertinib mesylate is not officially listed as hazardous, it is best practice to avoid
sewer disposal for all chemical waste.[5]
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Almonertinib Mesylate: Safety and Handling Profile

Proper handling and storage are prerequisites for safe disposal. The following table
summarizes key data for almonertinib mesylate.

Property Specification Citation
Chemical Formula C31H39N705S [4]
Molecular Weight 621.75 g/mol [4]
Physical Form Solid [6]

. 4°C, sealed storage, away
Storage (Solid) from moisture [4]

-80°C for 6 months; -20°C for 1
Storage (In Solvent) month (sealed, away from 41071

moisture).

o Not a hazardous substance or
Hazard Classification _ [4]
mixture.

Safety glasses, chemical-

) ] resistant gloves, lab coat. Use
Personal Protective Equipment

in a well-ventilated area or with  [4]
(PPE)

appropriate exhaust

ventilation.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for disposing of almonertinib
mesylate waste generated in a laboratory setting. This protocol is based on general best
practices for non-hazardous chemical waste.

Experimental Protocol: Disposal of Almonertinib Mesylate

Objective: To safely dispose of solid almonertinib mesylate, solutions, and contaminated
labware in compliance with standard laboratory safety practices and environmental regulations.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b10829896?utm_src=pdf-body
https://www.benchchem.com/product/b10829896?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-112823A/Almonertinib-mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112823A/Almonertinib-mesylate-SDS-MedChemExpress.pdf
https://cymitquimica.com/products/TM-T9865/almonertinib-mesylate/
https://file.medchemexpress.com/batch_PDF/HY-112823A/Almonertinib-mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112823A/Almonertinib-mesylate-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/almonertinib-mesylate.html
https://file.medchemexpress.com/batch_PDF/HY-112823A/Almonertinib-mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-112823A/Almonertinib-mesylate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b10829896?utm_src=pdf-body
https://www.benchchem.com/product/b10829896?utm_src=pdf-body
https://www.benchchem.com/product/b10829896?utm_src=pdf-body
https://www.benchchem.com/product/b10829896?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Materials:

o Waste almonertinib mesylate (solid or in solution)

o Contaminated labware (e.qg., vials, pipette tips, flasks)

o Appropriate, clearly labeled chemical waste containers

e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

o Absorbent material (e.g., diatomite, universal binders) for spills[4]

e 70% Ethanol or other appropriate decontamination solution

Procedure:

¢ Personnel Protection:

o Don appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves,
before handling the waste material.[4]

o Perform all waste handling procedures within a chemical fume hood or a well-ventilated
area to avoid inhalation of dust or aerosols.[4]

e Segregation of Waste:

o lIdentify the type of almonertinib mesylate waste:

» Unused or expired solid compound

= Aqueous or solvent-based solutions

» Contaminated labware (sharps and non-sharps)

o Disposal of Solid AImonertinib Mesylate:

o Place the original container with the unused or expired solid compound into a larger,
sealable container.
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o Label the outer container clearly as "Chemical Waste" and list the contents, including
"Almonertinib Mesylate."

o Arrange for pickup by your institution's environmental health and safety (EHS) department
or a licensed chemical waste contractor.

o Disposal of Almonertinib Mesylate Solutions:
o Do not pour solutions down the drain.[1][5]

o Collect all solutions containing almonertinib mesylate in a designated, leak-proof, and
shatter-resistant waste container.

o Ensure the waste container is compatible with the solvent used (e.g., a glass container for
organic solvents).

o Label the container clearly with "Chemical Waste," the name "Almonertinib Mesylate,"
the solvent(s), and the approximate concentration.

o Store the sealed waste container in a designated secondary containment area until
collection.

» Disposal of Contaminated Labware:
o Non-Sharps (e.g., flasks, vials, stir bars):

» Decontaminate glassware by rinsing with an appropriate solvent (e.g., ethanol) to
remove residual compound.

» Collect the rinse solvent as chemical waste, as described in Step 4.

» After decontamination, the glassware can typically be washed and reused or disposed
of in a designated broken glass box.

o Sharps (e.g., needles, contaminated pipette tips):

» Place all contaminated sharps directly into a designated sharps container for chemical
waste.
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» Do not attempt to decontaminate sharps.

o Contaminated Consumables (e.g., gloves, absorbent pads):

» Place these items in a sealed bag or container labeled for solid chemical waste.

o Accidental Spill Cleanup:
o In case of a spill, evacuate personnel from the immediate area if necessary.[4]

o Wearing full PPE, cover the spill with an absorbent material like diatomite or universal
binders.[4]

o Collect the absorbent material and place it in a sealed container for disposal as solid
chemical waste.

o Decontaminate the surface by scrubbing with alcohol or another suitable solvent.[4]

[¢]

Collect all cleanup materials for disposal as chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
almonertinib mesylate waste streams in a laboratory setting.
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Identify Almonertinib Waste

Almonertinib Mesylate Waste
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Y
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(Rinse into liquid waste).
Dispose Sharps in
sharps container.

Final Di$position

Arrange for pickup by

licensed waste handler
(e.g., Institutional EHS).

Click to download full resolution via product page

Caption: Workflow for the disposal of almonertinib mesylate waste.

Disclaimer: This document provides general guidance. Researchers must always consult their
institution's specific Environmental Health and Safety (EHS) protocols and adhere to all
applicable federal, state, and local regulations for chemical waste disposal.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

¢ 2. danielshealth.com [danielshealth.com]

¢ 3. easyrxcycle.com [easyrxcycle.com]

¢ 4. file.medchemexpress.com [file.medchemexpress.com]

e 5. Healthcare Environmental Resource Center (HERC) [hercenter.org]
e 6. Almonertinib mesylate | CymitQuimica [cymitquimica.com]

e 7. medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [Proper Disposal of Almonertinib Mesylate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829896#almonertinib-mesylate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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